Cas no 15827-91-5 (1-acetyl-4-oxo-3-piperidinecarboxamide)
15827-91-5 structure
Product Name:1-acetyl-4-oxo-3-piperidinecarboxamide
CAS No:15827-91-5
MF:C8H12N2O3
MW:184.192481994629
CID:2111685
Update Time:2023-11-19
1-acetyl-4-oxo-3-piperidinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-4-oxo-3-Piperidinecarboxamide
- CID 129933502
- 3-Piperidinecarboxamide, 1-acetyl-4-oxo-
- 1-acetyl-4-oxo-3-piperidinecarboxamide
-
- Inchi: 1S/C8H12N2O3/c1-5(11)10-3-2-7(12)6(4-10)8(9)13/h6H,2-4H2,1H3,(H2,9,13)
- InChI Key: YULPWLIZQDOMDL-UHFFFAOYSA-N
- SMILES: O=C1CCN(C(C)=O)CC1C(N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 262
- Topological Polar Surface Area: 80.5
Experimental Properties
- Density: 1.281±0.06 g/cm3(Predicted)
- Boiling Point: 398.5±37.0 °C(Predicted)
- pka: 11.96±0.20(Predicted)
1-acetyl-4-oxo-3-piperidinecarboxamide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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